2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline

• Molecular Formula: C10H11ClN2O2
• Molecular Weight: 226.66 g/mol
• IUPAC Name: 2-chloro-6,7-dimethoxy-1,4-dihydroquinazoline
• InChI: InChI=1S/C10H11ClN2O2/c1-14-8-3-6-5-12-10(11)13-7(6)4-9(8)15-2/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key: JBRJEVUADFWVCK-UHFFFAOYSA-N
• SMILES: COC1=C(C=C2C(=C1)CN=C(N2)Cl)OC

Description

2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline (CDMQ) is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields of research. CDMQ is a heterocyclic compound that contains a quinazoline ring system, which is a common structural motif found in many biologically active molecules.

Mechanism of Action

The mechanism of action of 2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline is not fully understood, but it is believed to modulate the activity of certain receptors in the brain and other tissues. Specifically, 2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline has been found to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in synaptic plasticity and learning and memory. 2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline has also been found to modulate the activity of the sigma-1 receptor, which is involved in various cellular processes, including cell survival and proliferation.
Biochemical and Physiological Effects:
2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter receptor activity, the inhibition of cancer cell growth, and the enhancement of learning and memory. Specifically, 2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline has been found to enhance long-term potentiation (LTP), a cellular mechanism underlying learning and memory. 2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline has also been found to inhibit the growth of cancer cells in vitro, suggesting its potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline has several advantages for use in laboratory experiments, including its high purity and good yields, making it a viable compound for research purposes. However, 2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline also has some limitations, including its potential toxicity and limited solubility in some solvents.

Future Directions

There are several future directions for research on 2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline, including the development of new synthetic methods to improve the yield and purity of 2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline, the investigation of its potential as a drug candidate for the treatment of various diseases, and the exploration of its potential as a tool for studying the mechanisms of synaptic transmission and cellular signaling. Additionally, further studies are needed to fully understand the mechanism of action of 2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline and its potential side effects and toxicity.

Synthesis Methods

The synthesis of 2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline involves the reaction of 2-chloro-6,7-dimethoxyquinazoline with sodium borohydride in the presence of acetic acid. This reaction leads to the reduction of the quinazoline ring system, resulting in the formation of 2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline. The synthesis of 2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline has been optimized to yield high purity and good yields, making it a viable compound for research purposes.

Scientific Research Applications

2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline has been found to have potential applications in various fields of research, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, 2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer and neurodegenerative disorders. In neuroscience, 2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline has been found to modulate the activity of certain neurotransmitter receptors, making it a potential tool for studying the mechanisms of synaptic transmission. In cancer research, 2-Chloro-6,7-dimethoxy-1,4-dihydroquinazoline has been studied for its potential as an anti-cancer agent, as it has been found to inhibit the growth of cancer cells in vitro.